Cas no 55394-81-5 (3-(4-bromobenzyl)propionic acid chloride)

• Product Name: 3-(4-bromobenzyl)propionic acid chloride
• CAS No: 55394-81-5
• MF: C₉H₈BrClO
• MW: 247.516221046448
• MDL: MFCD12031744
• CID: 3162303
• PubChem ID: 22411651
• Update Time: 2025-11-01

3-(4-bromobenzyl)propionic acid chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzyl)propionic acid chloride
• 3-(4-Bromophenyl)propionic acid chloride;3-(4-bromophenyl)propionyl chloride;;3-(4-bromo-phenyl)-propionic acid chloride;3-(4-bromophenyl)propionic acid chloride;3-(4-bromophenyl)propanoyl chloride;; 3-(4-BROMOPHENYL)PROPANOYL CHLORIDE
• 3-(4-bromophenyl)propanoyl chloride
• 3-(4-Bromophenyl)propionyl chloride
• 3-(4-bromophenyl)propanoylchloride
• MFCD12031744
• 55394-81-5
• SCHEMBL594085
• AKOS032958206
• QDDFDICITFVSCB-UHFFFAOYSA-N

• MDL： MFCD12031744
• Inchi： 1S/C9H8BrClO/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,3,6H2
• InChI Key： QDDFDICITFVSCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(=O)Cl

Computed Properties

• Exact Mass: 245.94500
• Monoisotopic Mass: 245.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.14710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-bromobenzyl)propionic acid chloride

Professional Introduction to 3-(4-bromobenzyl)propionic acid chloride (CAS No. 55394-81-5)

3-(4-bromobenzyl)propionic acid chloride is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. With the CAS number 55394-81-5, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of a bromobenzyl group and an acyl chloride functionality, make it a valuable building block for drug development and molecular probes.

The acyl chloride moiety in 3-(4-bromobenzyl)propionic acid chloride is particularly noteworthy, as it facilitates nucleophilic acyl substitution reactions, enabling the efficient synthesis of amides, esters, and other derivatives. This reactivity has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors that modulate critical biological pathways.

In the realm of medicinal chemistry, the 4-bromobenzyl group provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have been instrumental in constructing complex molecular architectures, including heterocyclic compounds and peptidomimetics. The bromine atom's presence also allows for selective modifications via palladium-catalyzed reactions, making it an indispensable tool for chemists working on drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the utility of 3-(4-bromobenzyl)propionic acid chloride. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with improved pharmacokinetic properties. By integrating virtual screening techniques with experimental validation, researchers have identified promising candidates for further optimization. These efforts align with the broader goal of accelerating the transition from laboratory-scale discoveries to clinical applications.

The compound's relevance extends beyond academic research, finding applications in industrial settings where precision and scalability are paramount. Manufacturers specializing in fine chemicals have adapted synthetic routes to produce high-purity batches of 3-(4-bromobenzyl)propionic acid chloride, catering to the demands of pharmaceutical companies worldwide. This underscores its importance as a commercial product in the global chemical market.

The synthesis of 3-(4-bromobenzyl)propionic acid chloride typically involves multi-step organic transformations, starting from readily available precursors such as 4-bromobenzyl alcohol and thionyl chloride. Optimization of reaction conditions has been a focal point to enhance yield and minimize byproduct formation. Catalytic systems incorporating transition metals have been explored to improve efficiency, reflecting the industry's commitment to sustainable practices.

In conclusion, 3-(4-bromobenzyl)propionic acid chloride (CAS No. 55394-81-5) represents a cornerstone in modern synthetic chemistry. Its structural versatility and reactivity make it indispensable for researchers developing new drugs and biochemical tools. As scientific understanding progresses, this compound will continue to play a pivotal role in advancing therapeutic interventions across multiple disease areas.